Cas no 93920-04-8 (Benzenemethanamine, a-methyl-N,N-bis[4-(1-phenylethyl)phenyl]-)

Benzenemethanamine, a-methyl-N,N-bis[4-(1-phenylethyl)phenyl]- structure
93920-04-8 structure
Product Name:Benzenemethanamine, a-methyl-N,N-bis[4-(1-phenylethyl)phenyl]-
CAS No:93920-04-8
MF:C36H35N
MW:481.669809579849
CID:816502
PubChem ID:44149948
Update Time:2025-04-19

Benzenemethanamine, a-methyl-N,N-bis[4-(1-phenylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, a-methyl-N,N-bis[4-(1-phenylethyl)phenyl]-
    • alpha-methyl-N,N-bis[4-(1-phenylethyl)phenyl]benzylamine
    • N,4-bis(1-phenylethyl)-N-[4-(1-phenylethyl)phenyl]aniline
    • DTXSID50917093
    • EINECS 300-087-8
    • alpha-Methyl-N,N-bis(4-(1-phenylethyl)phenyl)benzylamine
    • 93920-04-8
    • NS00064852
    • Inchi: 1S/C36H35N/c1-27(30-13-7-4-8-14-30)32-19-23-35(24-20-32)37(29(3)34-17-11-6-12-18-34)36-25-21-33(22-26-36)28(2)31-15-9-5-10-16-31/h4-29H,1-3H3
    • InChI Key: CJUSADBOQLQVKK-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)C(C)C1C=CC=CC=1)(C1C=CC(=CC=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 481.276950121g/mol
  • Monoisotopic Mass: 481.276950121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 3.2Ų
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